Cas no 42317-05-5 (chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione)
42317-05-5 structure
Product Name:chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione
CAS No:42317-05-5
MF:C10H14ClNO2
MW:215.676661968231
CID:331997
PubChem ID:348095
Update Time:2025-04-19
chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- chloroethene, 1-(2-methylpropyl)pyrrole-2,5-dione
- 1-(2-methylpropyl)pyrrole-2,5-dione
- chloroethene
- NSC-407140
- 42317-05-5
- DTXSID00324591
- chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione
- NSC407140
-
- Inchi: 1S/C8H11NO2.C2H3Cl/c1-6(2)5-9-7(10)3-4-8(9)11;1-2-3/h3-4,6H,5H2,1-2H3;2H,1H2
- InChI Key: ZCUWEHINPJOQHI-UHFFFAOYSA-N
- SMILES: ClC=C.O=C1C=CC(N1CC(C)C)=O
Computed Properties
- Exact Mass: 215.071
- Monoisotopic Mass: 215.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- Boiling Point: 235.8°Cat760mmHg
- Flash Point: 95.5°C
- PSA: 37.38000
- LogP: 1.87400
chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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